Cas no 7572-40-9 (2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester
• CAS No: 7572-40-9
• MF: C₁₀H₇ClO₂
• MW: 194.61438202858
• CID: 539061
• PubChem ID: 12294916
• Update Time: 2025-04-19

2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-chlorophenyl)-, methyl ester
• methyl 3-(3-chlorophenyl)prop-2-ynoate
• AKOS013859488
• (3-Chloro-phenyl)-propynoic acid methyl ester
• 7572-40-9
• DTXSID60485394
• SCHEMBL11544870

• Inchi： 1S/C10H7ClO2/c1-13-10(12)6-5-8-3-2-4-9(11)7-8/h2-4,7H,1H3
• InChI Key： PTGOHFYICMWCAG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#CC(=O)OC)=C1

Computed Properties

• Exact Mass: 194.01351
• Monoisotopic Mass: 194.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3